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Compound of Interest

Compound Name: SB 202190 hydrochloride

Cat. No.: B128778 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe

laboratory environment is paramount. Adherence to proper chemical handling and disposal

protocols is a critical component of this responsibility. This document provides essential, step-

by-step guidance for the safe disposal of SB 202190 hydrochloride, a selective p38 MAP

kinase inhibitor used in various research applications.

SB 202190 hydrochloride is classified as a substance that can cause skin irritation, serious

eye irritation, and respiratory irritation.[1][2][3] Therefore, meticulous adherence to safety

procedures during handling and disposal is crucial to mitigate any potential risks.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment. This serves as the first line of defense against accidental

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b128778?utm_src=pdf-interest
https://www.benchchem.com/product/b128778?utm_src=pdf-body
https://www.benchchem.com/product/b128778?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21201m.pdf
http://file.medchemexpress.com/batch_PDF/HY-10295/SB-202190-SDS-MedChemExpress.pdf
https://www.stressmarq.com/products/small-molecules/inhibitor/sb202190-sih-473/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specific Recommendations

Eye Protection
Safety goggles with side-shields should be

worn.

Hand Protection Wear protective gloves.

Skin and Body
An impervious clothing, such as a lab coat, is

required.

Respiratory
In case of dust or aerosol formation, a suitable

respirator should be used.

Step-by-Step Disposal Procedure
The disposal of SB 202190 hydrochloride must be conducted in accordance with official

regulations.[1] It is crucial to prevent this substance from entering the sewage system or

household garbage.[1]

Waste Identification and Segregation:

Treat all SB 202190 hydrochloride waste, including any contaminated materials such as

absorbent pads from a spill, as hazardous chemical waste.

Keep this waste stream separate from other laboratory waste to avoid unintended

chemical reactions.

Containerization:

Place the SB 202190 hydrochloride waste into a designated, properly labeled, and

sealed container.

The container should be robust and compatible with the chemical. Ensure the container is

kept tightly closed in a cool, well-ventilated area.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the specific chemical name:

"SB 202190 hydrochloride".
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Include any other information required by your institution's environmental health and safety

(EHS) department.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be away from sources of ignition and direct sunlight.[2]

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for the pickup and proper disposal of the waste.

Disposal should be carried out at an approved waste disposal plant.[3]

Decontamination:

Any surfaces or equipment that have come into contact with SB 202190 hydrochloride
should be decontaminated. Scrubbing with alcohol has been suggested for this purpose.

[2]

Dispose of any materials used for decontamination (e.g., wipes, absorbent pads) as

hazardous waste.

Accidental Release Measures:

In the event of a spill, ensure adequate ventilation and evacuate personnel to a safe area.

[2]

Use personal protective equipment.[2]

Prevent the spill from spreading and from entering drains or water courses.[2]

Absorb the spill with a finely-powdered liquid-binding material, such as diatomite or

universal binders.[2]
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Collect the contaminated material and place it in a designated container for disposal as

described above.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of SB
202190 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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